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Compound of Interest

Compound Name: 4,6-Diisopropylnicotinamide

Cat. No.: B493314

Get Quote

Executive Summary & Compound Rationale
4,6-Diisopropylnicotinamide represents a structural evolution of the nicotinamide scaffold.

While the core nicotinamide moiety often exhibits weak antimicrobial activity, the addition of

hydrophobic isopropyl groups at the 4 and 6 positions is a strategic medicinal chemistry

modification intended to enhance lipophilicity (LogP). This modification facilitates passive

diffusion across the fungal cell wall and plasma membrane, potentially increasing potency

against Candida and Aspergillus spp.

This application note provides a rigorous, standardized protocol for evaluating the antifungal

efficacy of this compound. It moves beyond simple screening to establish a Pharmacodynamic

Profile including Minimum Inhibitory Concentration (MIC), Minimum Fungicidal Concentration

(MFC), and preliminary Mechanism of Action (MoA) via the Sorbitol Protection Assay.

Material Preparation & Handling[2][3]
Critical Causality: The diisopropyl substitution significantly reduces water solubility compared to

native nicotinamide. Improper solubilization is the #1 cause of false-negative results in this

assay class.
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Compound Stock Solution
Solvent: Dimethyl Sulfoxide (DMSO), anhydrous (≥99.9%).[1]

Target Concentration: Prepare a 10 mg/mL (10,000 µg/mL) master stock.

Storage: Aliquot into amber glass vials (to prevent photodegradation) and store at -20°C.

Avoid repeated freeze-thaw cycles.

Culture Media (The "Gold Standard")
To ensure data is comparable to global databases (CLSI/EUCAST), you must use defined

media, not rich media like YPD or Sabouraud, which contain undefined antagonists.

Base: RPMI 1640 medium (with L-glutamine, without bicarbonate).

Buffer: 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).[1]

pH Adjustment: Titrate strictly to pH 7.0 ± 0.1 at 25°C.

Sterilization: Filter sterilize (0.22 µm); do not autoclave.

Workflow Visualization
The following diagram outlines the logical flow of the evaluation process, from initial screening

to mechanistic validation.
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Figure 1: Sequential workflow for characterizing 4,6-Diisopropylnicotinamide activity.

Primary Assay: Broth Microdilution (MIC)[1]
This protocol aligns with CLSI M27-A4 standards for yeasts.[1][2]

Experimental Setup
Plate Format: 96-well round-bottom polystyrene plates (untreated).

Dilution Scheme:

Column 1: Negative Control (Media only).

Column 2: Growth Control (Media + Inoculum + 1% DMSO).[1]

Columns 3-12: Serial 2-fold dilution of 4,6-Diisopropylnicotinamide.

Range: Test from 64 µg/mL down to 0.125 µg/mL.

Inoculum Preparation (The "Self-Validating" Step)[1]
Source: Fresh cultures (24h) of Candida albicans (e.g., SC5314) or C. glabrata.[1]

Standardization: Suspend colonies in saline to reach 0.5 McFarland Standard (approx. 1-5 ×

10⁶ CFU/mL).

Final Dilution: Dilute this suspension 1:100 and then 1:20 in RPMI 1640.

Final Well Concentration: ~0.5 × 10³ to 2.5 × 10³ CFU/mL.

Incubation & Readout
Incubation: 35°C ± 2°C in ambient air for 24 hours (48h for slow growers).

Endpoint Definition (MIC): The lowest concentration showing ≥50% inhibition (prominent

decrease in turbidity) compared to the growth control.

Data Recording Table:
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Well Conc. (µg/mL)
Visual Turbidity (0-
4 Scale)

OD600
(Absorbance)

Interpretation

Growth Ctrl 4 (Opaque) 0.850 100% Growth

64 0 (Clear) 0.045 No Growth

32 0 (Clear) 0.046 No Growth

16 1 (Slight Haze) 0.120 MIC Threshold?

8 4 (Opaque) 0.810 Resistant

Secondary Assay: Minimum Fungicidal
Concentration (MFC)
While MIC measures inhibition, MFC determines if 4,6-Diisopropylnicotinamide kills the

fungus.

Sampling: Aspirate 20 µL from all wells showing no visible growth (clear wells) from the MIC

plate.

Plating: Spot onto Sabouraud Dextrose Agar (SDA) plates.

Incubation: 35°C for 48 hours.

Definition: The lowest concentration yielding ≤3 colonies (representing ~99.9% killing of the

initial inoculum).

Interpretation:

MFC/MIC Ratio ≤ 4: Fungicidal (Desirable for immunocompromised hosts).[1]

MFC/MIC Ratio > 4: Fungistatic (Inhibits growth but relies on immune clearance).[1]

Mechanistic Profiling: Sorbitol Protection Assay
Nicotinamide derivatives frequently act by inhibiting cell wall synthesis (similar to

Echinocandins) or disrupting membrane integrity.[1] The Sorbitol Protection Assay differentiates
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these mechanisms.

Theory: Sorbitol (0.8M) acts as an osmotic protectant.[1][3] If the compound damages the

fungal cell wall, the cell would normally burst (lyse) due to osmotic pressure. In the presence of

sorbitol, these "fragile" cells survive and grow.

Protocol Modification
Run two parallel MIC plates:

Plate A: Standard Protocol (as above).

Plate B: Media supplemented with 0.8 M Sorbitol.[1][3][4]

Logic Flow & Interpretation[7]
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Figure 2: Decision tree for interpreting Sorbitol Protection Assay results.

Result Interpretation:
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Significant Shift (e.g., MIC shifts from 4 to 64 µg/mL): The compound targets the Cell Wall.

Sorbitol stabilized the protoplasts, allowing growth despite the drug.

No Shift: The compound targets the Cell Membrane (e.g., ergosterol binding) or intracellular

processes (e.g., DNA/RNA synthesis), where osmotic support provides no rescue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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